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Compound of Interest

Compound Name: PSB069

Cat. No.: B1662951

For researchers, scientists, and drug development professionals utilizing PSB069, a non-
selective NTPDase inhibitor, ensuring its proper disposal is a critical component of laboratory
safety and environmental responsibility. While Safety Data Sheets (SDSs) for PSB069 indicate
that it is not classified as a hazardous substance under OSHA and GHS guidelines, adherence
to established laboratory waste management protocols is essential.[1] This document provides
a comprehensive, step-by-step guide for the safe handling and disposal of PSB069, aligning
with standard laboratory practices for non-hazardous chemical waste.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn, including laboratory coats, safety glasses, and gloves. Handle
PSBO069 in a well-ventilated area to minimize the potential for inhalation of any dust or
aerosols. In case of a spill, prevent further leakage if it is safe to do so. For powder spills, cover
with a plastic sheet or tarp to minimize spreading and keep the powder dry.[1] Use personal
protective equipment as required and mechanically collect the spilled material into a
designated and labeled container for disposal.[1] Thoroughly clean the contaminated surface
after material collection.[1]

Step-by-Step Disposal Protocol

The disposal of PSB069 should be conducted in accordance with all local, regional, national,
and international regulations. The following is a general procedural guide:

o Waste Segregation:
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o Collect all waste containing PSB069, including unused product, contaminated
consumables (e.g., pipette tips, tubes, gloves), and spill cleanup materials, in a dedicated
and clearly labeled waste container.

o Do not mix PSB069 waste with other chemical waste streams unless compatibility has
been confirmed. PSB069 is known to be incompatible with strong oxidizing agents.[1]

e Containerization:

o Use a chemically resistant, sealable container for waste collection. The container should
be in good condition and appropriate for the type and volume of waste.

o Label the waste container clearly with "PSB069 Waste" and include any other identifiers
required by your institution's environmental health and safety (EHS) department.

o Storage:

o Store the waste container in a designated, secure area away from general laboratory
traffic.

o The storage area should be cool, dry, and well-ventilated.[1]
» Disposal Request:

o Once the waste container is full or ready for disposal, contact your institution's EHS or
hazardous waste management office to arrange for pickup and disposal.

o Provide them with the necessary information about the waste, including the name of the
chemical and its non-hazardous classification.

Quantitative Data Summary

For ease of reference, the following table summarizes key quantitative data for PSB069.
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Property Value

Molecular Weight 450.83 g/mol

Formula C20H12CIN2NaOsS

Purity =>98% (HPLC)

CAS Number 78510-31-3

Storage Store at room temperature

Purinergic Signhaling Pathway and NTPDase
Inhibition

PSBO069 functions as a non-selective inhibitor of ectonucleoside triphosphate
diphosphohydrolases (NTPDases). These enzymes play a crucial role in the purinergic
signaling pathway by hydrolyzing extracellular ATP and ADP, thereby regulating the activation

of P2 receptors. The following diagram illustrates this pathway and the point of inhibition by
PSB069.

Purinergic Signaling and NTPDase Inhibition by PSB069
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PSB069 inhibits NTPDases in the purinergic signaling pathway.
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By following these procedures, laboratory personnel can ensure the safe and compliant
disposal of PSB069, contributing to a secure and environmentally conscious research
environment. Always consult your institution's specific waste disposal guidelines for any
additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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